Cas no 1806913-09-6 (Methyl 5-bromo-2-(difluoromethyl)-3-methoxypyridine-6-acetate)

• Product Name: Methyl 5-bromo-2-(difluoromethyl)-3-methoxypyridine-6-acetate
• CAS No: 1806913-09-6
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4861993
• Update Time: 2025-06-13

Methyl 5-bromo-2-(difluoromethyl)-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(difluoromethyl)-3-methoxypyridine-6-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-16-7-3-5(11)6(4-8(15)17-2)14-9(7)10(12)13/h3,10H,4H2,1-2H3
• InChI Key： JKRBVEZTHUMDNN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)F)N=C1CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-bromo-2-(difluoromethyl)-3-methoxypyridine-6-acetate

Comprehensive Overview of Methyl 5-bromo-2-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1806913-09-6)

The compound Methyl 5-bromo-2-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1806913-09-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and bromo substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel small-molecule inhibitors and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 5-bromo-2-(difluoromethyl)-3-methoxypyridine-6-acetate has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s methoxy and acetate functional groups further contribute to its versatility in organic synthesis. A growing body of literature highlights its utility in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal for constructing complex heterocyclic frameworks. Such reactions are frequently searched by chemists exploring C-H activation methodologies or late-stage functionalization techniques.

From an industrial perspective, CAS No. 1806913-09-6 is gaining attention as a building block for kinase inhibitors, a hot topic in oncology research. The presence of the difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of hydroxyl groups while offering improved resistance to oxidative degradation. This aligns with the pharmaceutical industry’s focus on fluorine-containing drugs, which account for over 20% of FDA-approved therapeutics. Additionally, the compound’s pyridine core is frequently discussed in forums exploring fragment-based drug design (FBDD), a strategy gaining traction in AI-driven drug discovery platforms.

Environmental considerations also play a role in the compound’s relevance. The 5-bromo substituent enables selective transformations while minimizing waste generation—a key concern in green chemistry initiatives. Laboratories focusing on atom economy often search for compounds like this to optimize synthetic routes. Furthermore, its stability under microwave-assisted synthesis conditions makes it attractive for high-throughput screening, a technique widely adopted in combinatorial chemistry workflows.

Analytical characterization of Methyl 5-bromo-2-(difluoromethyl)-3-methoxypyridine-6-acetate typically involves advanced techniques such as LC-MS and NMR spectroscopy, with particular emphasis on ¹⁹F-NMR due to its fluorine atoms. These methods are frequently queried by researchers validating synthetic intermediates. The compound’s chromatographic behavior is also of interest, as reverse-phase HPLC methods for similar structures are often shared in open-access chemistry databases, reflecting the community’s push for open science collaboration.

In summary, CAS No. 1806913-09-6 represents a multifaceted tool for modern chemical research, bridging gaps between medicinal chemistry, materials science, and process optimization. Its structural motifs resonate with trending search terms like “fluorine in drug design” and “pyridine-based catalysts”, underscoring its interdisciplinary appeal. As synthetic methodologies evolve, this compound is poised to remain a subject of innovation in both academic and industrial settings.